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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The term "Disperse Orange A" is a general descriptor and does not refer to a unique chemical

entity. Scientific literature predominantly references specific numbered compounds within the

Disperse Orange family of azo dyes, such as Disperse Orange 1 and Disperse Orange 3.

These dyes are characterized by their azo linkages (-N=N-) and are primarily used in the textile

industry. While their properties have been explored for various applications, their use as

fluorescent probes in routine cell imaging is not well-established in peer-reviewed literature.

This document provides an overview of the known biological effects, particularly the

cytotoxicity, of Disperse Orange 1 and Disperse Orange 3 on cultured cells. Furthermore, in

light of the user's interest in cell imaging, a hypothetical protocol is provided as a starting point

for researchers wishing to evaluate the potential of these dyes as fluorescent probes,

emphasizing that this is an area requiring significant validation.

Physicochemical and Cytotoxicity Data of Disperse
Orange Dyes
The following tables summarize the available quantitative data for Disperse Orange 1 and

Disperse Orange 3.

Table 1: Physicochemical Properties of Disperse Orange 1 and Disperse Orange 3
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Property Disperse Orange 1 Disperse Orange 3

Synonyms
4-Anilino-4'-nitroazobenzene,

C.I. 11080

4-(4-Nitrophenylazo)aniline,

C.I. 11005

Molecular Formula C₁₈H₁₄N₄O₂ C₁₂H₁₀N₄O₂

Molecular Weight 318.33 g/mol 242.23 g/mol

Absorption Max (λmax) ~439-483 nm ~415-443 nm

Appearance Orange powder Orange powder

To cite this document: BenchChem. [Application Notes and Protocols: Disperse Orange
Dyes in Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594350#using-disperse-orange-a-as-a-fluorescent-
probe-in-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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